Keratan Sulphate
Overview
Description
Keratan Sulphate (KS) is a sulfated glycosaminoglycan found especially in the cornea, cartilage, and bone . It is a linear polymer of lactosamine, sulfated at the C6 of both hexose moieties . More than 15 KS-linked proteins have been identified and many of the genes encoding these have been cloned .
Synthesis Analysis
KS-containing molecules have been identified in numerous epithelial and neural tissues in which KS expression responds to embryonic development, physiological variations, and to wound healing . A corneal cell culture system has been developed in which long-term KS biosynthesis is maintained . Progress has been made toward identification of the glycosyl- and sulfotransferases responsible for KS biosynthesis .
Molecular Structure Analysis
KS is a linear polymer of lactosamine, 3Galβ1–4GlcNAcβ1, sulfated at the C6 of both hexose moieties . The building blocks of KS are repeating disaccharides of galactose (Gal) and N-acetylglucosamine (GlcNAc) . KS can be capped at their nonreducing termini with various types of monosaccharides including α (2, 3)- or α (2–6)-linked sialic acid, α (1–3)-linked Gal and β (1–3)-linked sulfated GalNAc .
Chemical Reactions Analysis
The KS polysaccharide is extended by the alternative actions of a ß1,4-galactosyltransferase (ß4GalT) and a ß1,3- N-acetylglucosaminyltransferase (ß3GnT). C-6 sulfation modifications of the majority of GlcNAc residues and a significant proportion of adjacent Gal residues are observed within KS .
Physical And Chemical Properties Analysis
KS is a glycosaminoglycan that has been investigated in the cornea and skeletal tissues for decades . It is also expressed in the central nervous system .
Scientific Research Applications
Corneal Health and Transparency
Keratan Sulphate in Corneal Structure and Function KS plays a critical role in the structural integrity and transparency of the cornea. It is a major component of the corneal stroma where it contributes to the regular spacing of collagen fibrils. This precise arrangement is essential for the cornea’s transparency. Research has shown that alterations in KS levels can affect corneal clarity and lead to conditions such as corneal dystrophies .
Cartilage Composition and Joint Health
Role of Keratan Sulphate in Cartilage and Joint Function In cartilage, KS is involved in the formation and maintenance of tissue structure. It provides compressive resistance and lubrication, which are vital for joint function. Studies have indicated that KS content changes in osteoarthritis, suggesting its potential as a biomarker for joint health and as a target for therapeutic interventions .
Neural Regeneration and Plasticity
Keratan Sulphate in the Central Nervous System KS is expressed in the central nervous system and has been implicated in neuronal regeneration and sprouting. It interacts with growth factors and cell adhesion molecules, influencing neural plasticity and regeneration. This makes KS a subject of interest in research on nerve injury and neurodegenerative diseases .
Cellular Recognition and Signaling
Keratan Sulphate’s Function in Cellular Communication: The sulfation pattern of KS chains encodes information that cells can interpret, affecting cellular metabolism and behavior. This property of KS is utilized in studies exploring cell signaling pathways, cellular recognition processes, and the modulation of these processes in various physiological and pathological states .
Tissue Morphogenesis and Development
Influence of Keratan Sulphate on Tissue Formation KS is involved in tissue morphogenesis, influencing the assembly of key extracellular matrix components that determine tissue form and function. Research into KS’s role in embryonic development and wound healing processes is ongoing, with implications for understanding developmental disorders and improving regenerative medicine strategies .
Biomedical Engineering and Nanotechnology
Keratan Sulphate in Advanced Material Design: Emerging research speculates on the potential application of KS in nanoelectronic devices, such as memristor technology for ultrafast computing with low energy requirements. The molecular and electrical properties of KS could be harnessed for the development of nanomachines, nanobots, or molecular switches, potentially useful in artificial synapse development .
Mechanism of Action
Target of Action
Keratan Sulphate (KS) is a glycosaminoglycan found in various tissues including the cornea, cartilage, and the central nervous system . It is a component of several proteoglycans, which are proteins that have one or more glycosaminoglycans attached to them . The core proteins of KS include lumican, keratocan, mimecan, fibromodulin, PRELP, osteoadherin, and aggrecan . These core proteins are the primary targets of KS and play crucial roles in various biological processes.
Mode of Action
KS interacts with its core proteins through a linkage region . The basic repeating disaccharide unit within KS is -3 Gal β1-4 GlcNAc6S β1-, which can be sulfated at carbon position 6 (C6) of either or both the Gal or GlcNAc monosaccharides . This sulfation status is an important functional determinant that encodes a significant level of information which cells can interpret to influence cellular metabolism and behavior .
Biochemical Pathways
The biosynthesis of KS involves a series of enzymatic reactions. The KS polysaccharide chain is extended by the alternative actions of a ß1,4-galactosyltransferase (ß4GalT) and a ß1,3- N -acetylglucosaminyltransferase (ß3GnT) . The variable but specific sulfation status of KS is achieved by Golgi-localized enzymes that catalyze the transfer of sulfates .
Pharmacokinetics
It is known that ks is synthesized in various tissues and is involved in several biological processes .
Result of Action
KS plays a crucial role in various physiological and pathological processes. In the cornea, it is thought to act as a dynamic buffer of corneal hydration . In the central nervous system, it functions as a regulator of neuronal regeneration/sprouting . KS also plays roles in cellular recognition of protein ligands, axonal guidance, cell motility, and embryo implantation .
Action Environment
The action of KS is influenced by various environmental factors. For instance, KS expression responds to embryonic development, physiological variations, and wound healing . Moreover, the sulfation status of KS, which is crucial for its function, can be influenced by the cellular environment .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of Keratan Sulphate can be achieved through a multi-step process involving the use of various starting materials and reactions.", "Starting Materials": [ "N-acetylglucosamine", "N-acetylgalactosamine", "Sulfur trioxide", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "1. N-acetylglucosamine and N-acetylgalactosamine are reacted with sulfur trioxide to form the corresponding sulfates.", "2. The sulfated sugars are then treated with sodium hydroxide to form the corresponding sodium salts.", "3. The sodium salts are then treated with hydrochloric acid to release the free acids.", "4. The free acids are then reacted with ethanol to form the corresponding ethyl esters.", "5. The ethyl esters are then treated with sodium hydroxide to form the corresponding sodium salts.", "6. The sodium salts are then treated with water to release the free acids, which can be purified and used as Keratan Sulphate." ] } | |
CAS RN |
9056-36-4 |
Product Name |
Keratan Sulphate |
Molecular Formula |
N/A |
Molecular Weight |
0 |
synonyms |
Keratan O-sulfate; Keratan Polysulfate; Keratan Sulfate-1; Keratan Sulphate; Keratan, Sulfate; Keratosulfates; Mucokeratan Hydrogen Sulfate; |
Origin of Product |
United States |
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